Cas no 94068-12-9 (1-benzoyl-4-[(4-methylphenyl)sulfonyl]piperazine)

• Product Name: 1-benzoyl-4-[(4-methylphenyl)sulfonyl]piperazine
• CAS No: 94068-12-9
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• MDL: MFCD01407779
• CID: 3069817
• PubChem ID: 720576
• Update Time: 2025-04-21

1-benzoyl-4-[(4-methylphenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-4-[(4-methylphenyl)sulfonyl]piperazine
• Oprea1_773523
• SR-01000474135-1
• 94068-12-9
• {4-[(4-methylphenyl)sulfonyl]piperazino}(phenyl)methanone
• STK147357
• BRD-K73101287-001-07-2
• SCHEMBL18410747
• Phenyl-[4-(toluene-4-sulfonyl)-piperazin-1-yl]-methanone
• Oprea1_324510
• [4-(4-methylphenyl)sulfonylpiperazin-1-yl]-phenylmethanone
• F0867-0011
• SMR000123581
• AKOS000633280
• phenyl(4-tosylpiperazin-1-yl)methanone
• CHEMBL1895956
• 4P-541S
• {4-[(4-methylphenyl)sulfonyl]piperazin-1-yl}(phenyl)methanone
• HMS2419M03
• SR-01000474135
• MLS000122927
• 1-benzoyl-4-(4-methylbenzenesulfonyl)piperazine
• MFCD01407779

• MDL： MFCD01407779
• Inchi： 1S/C18H20N2O3S/c1-15-7-9-17(10-8-15)24(22,23)20-13-11-19(12-14-20)18(21)16-5-3-2-4-6-16/h2-10H,11-14H2,1H3
• InChI Key： JVJRRXMJXLLOAP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C(C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 344.11946368Da
• Monoisotopic Mass: 344.11946368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.1Ų

1-benzoyl-4-[(4-methylphenyl)sulfonyl]piperazine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds